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Compound of Interest

Compound Name: 5-Chloro-1H-indol-7-amine

Cat. No.: B1431568

An In-depth Technical Guide to the Chemical Safety and Handling of 5-Chloro-1H-indol-7-
amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for 5-Chloro-1H-indol-7-amine are not
extensively available in public databases. This guide has been compiled by extrapolating
information from safety data sheets (SDS) of structurally similar compounds, including other
chlorinated indoles. This information should be used as a provisional guide for risk assessment
and handling procedures. It is imperative for all personnel to conduct a thorough risk
assessment based on their specific experimental conditions and to handle this compound with
caution in a controlled laboratory environment.

Section 1: Chemical Identity and Physical Properties

5-Chloro-1H-indol-7-amine is a halogenated indole derivative.[1] Understanding its
fundamental properties is the first step in ensuring its safe handling.
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Property Value Source
Molecular Formula CsH7CIN2 [1]
Molecular Weight 166.61 g/mol [1]
CAS Number 292636-11-4 [1]
Likely a solid at room Inferred from related
Appearance
temperature compounds
. Likely soluble in alcohols,
Solubility ) ) [2]
insoluble in water
Storage Room temperature [1]

Section 2: Hazard Identification and GHS
Classification

Based on data from similar chlorinated indole compounds, 5-Chloro-1H-indol-7-amine is

anticipated to possess the following hazards under the Globally Harmonized System (GHS).

Hazard Class Hazard Category Signal Word Hazard Statement
o ] H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed[3][4]
Skin _ H315: Causes skin
) o Category 2 Warning o
Corrosion/Irritation irritation[3][4][5]
Serious Eye ) H319: Causes serious
o Category 2 Warning L
Damage/Eye Irritation eye irritation[3][4][5]
Specific Target Organ
o ) H335: May cause
Toxicity - Single ] ) o
Category 3 Warning respiratory irritation[3]

Exposure (Respiratory

Tract Irritation)

[4115]

Section 3: Safe Handling and Engineering Controls
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Adherence to strict handling protocols is critical to minimize exposure and ensure a safe
laboratory environment.

Engineering Controls
The primary line of defense against exposure is the implementation of robust engineering

controls.

o Ventilation: All work with 5-Chloro-1H-indol-7-amine, especially when handling the solid
powder or preparing solutions, must be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.[3][6]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[3]

General Handling Procedures

« Avoid direct contact with skin and eyes.[3]

Prevent the formation of dust and aerosols when handling the solid form.[5][7]

Use appropriate, non-sparking tools for handling.[5][7]

Do not eat, drink, or smoke in the laboratory where this chemical is handled.[4][6]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][4]

Storage Protocols

Proper storage is crucial to maintain the chemical's integrity and prevent accidental release.

Store in a tightly sealed, properly labeled container.[6][7]

Keep the container in a dry, cool, and well-ventilated place.[5][7]

Store away from incompatible materials such as strong oxidizing agents.[8]

Containers should be protected against physical damage and regularly inspected for leaks.

[4]
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Section 4: Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to provide a barrier against potential exposure.

Protection Type Specification Rationale

Tightly fitting safety goggles ]
o i ) Protects against splashes and
_ with side-shields conforming to ] ]
Eye/Face Protection airborne particles that can
EN 166 (EU) or NIOSH (US)

cause serious eye irritation.
standards.[6][7]

Chemical-resistant gloves
) ) (e.g., nitrile), inspected priorto  Prevents skin contact which
Skin Protection Lo
use. A full-sleeved laboratory can lead to irritation.

coat should be worn.[3][6]

A NIOSH/MSHA-approved

respirator is required if )
S Protects the respiratory tract
) ) ventilation is inadequate, dust L ) )
Respiratory Protection ) S from irritation due to inhalation
is generated, or irritation
) of dust or aerosols.
symptoms are experienced.[6]

El

Workflow for Donning and Doffing PPE

Doffing PPE
Donning PPE

Wash Hands Don Lab Coat Put_on Re_splrator Put on Goggles Put on Gloves
(if required)

Click to download full resolution via product page
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Caption: Sequential process for correctly putting on and taking off Personal Protective
Equipment.

Section 5: First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5][7]

 In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and
plenty of water. Consult a doctor if irritation persists.[5][7]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and get medical
attention.[4][8]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[5][7]

Section 6: Accidental Release and Spill Management

Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.

Personal Precautions

o Evacuate personnel from the spill area.[5][7]
o Ensure adequate ventilation.
¢ Avoid breathing dust and contact with skin and eyes.[4]

o Wear appropriate PPE as outlined in Section 4.[4][7]

Environmental Precautions

o Prevent further leakage or spillage if it is safe to do so.[5][7]

e Do not let the chemical enter drains, as it may be harmful to aquatic life.[7][10]
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Cleanup Procedures

» For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed, labeled container for disposal.[3][4]

e Use dry cleanup procedures.[4]
o After material has been collected, wash the spill area.[4]

o Adhered or collected material should be promptly disposed of as hazardous waste in
accordance with local, state, and federal regulations.[3][7]

Emergency Response for a Chemical Spill
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Caption: Step-by-step workflow for responding to a chemical spill in the laboratory.
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Section 7: Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]
[11]

o Specific Hazards: Thermal decomposition may produce irritating gases and vapors, including
nitrogen oxides, carbon oxides, and hydrogen chloride.[12]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][12]

Section 8: Disposal Considerations

The disposal of 5-Chloro-1H-indol-7-amine and its containers must be managed as
hazardous waste.

o Waste Segregation: Collect waste containing this compound separately from other waste
streams. Specifically, segregate halogenated organic waste.[10]

o Container Management: Use designated, leak-proof, and clearly labeled hazardous waste
containers. Keep containers tightly closed except when adding waste.[13]

o Disposal Method: Arrange for disposal by a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[10] Do not dispose of down the drain or in
regular trash.[10] Contact your institution's Environmental Health and Safety (EHS) office for
guidance and to schedule a pickup.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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